N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(1-butyl-2-oxobenzo[cd]indol-6-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C24H25N3O4S2/c1-2-3-13-26-19-12-11-18(16-7-4-8-17(22(16)19)24(26)29)25-23(28)20-9-5-14-27(20)33(30,31)21-10-6-15-32-21/h4,6-8,10-12,15,20H,2-3,5,9,13-14H2,1H3,(H,25,28)
• InChI Key: GGFSQIPISWSKIT-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C3C(=C(C=C2)NC(=O)C4CCCN4S(=O)(=O)C5=CC=CS5)C=CC=C3C1=O
• Molecular Formula: C24H25N3O4S2
• Molecular Weight: 483.6 g/mol

Description

N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C24H25N3O4S2 and its molecular weight is 483.6. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Applications

Research on organic fluorophores like 5-oxo-3,5-dihydro-2H-thiazolo [3,2-a] pyridine-3,7-dicarboxylic acid (TPDCA) emphasizes the role of similar compounds in developing carbon dots with high fluorescence quantum yields. Such compounds are pivotal in understanding the fluorescence origins of carbon dots, thereby expanding their applications in bioimaging, sensor technologies, and optoelectronic devices (Lei Shi et al., 2016).

Environmental Remediation

Compounds with functional groups similar to the compound have been used in the synthesis of magnetic nanoadsorbents for the removal of heavy metals from industrial wastes. For instance, novel magnetic N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide nanoadsorbents have demonstrated high adsorption capacities for Zn2+ and Cd2+ ions, suggesting applications in water treatment and environmental cleanup (Kiomars Zargoosh et al., 2015).

Molecular Conformation Studies

The study of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with a similar structural framework, has contributed to understanding the molecular conformation and crystal structure of potential antineoplastic agents. Such research aids in drug design by revealing the structural bases of molecular interactions and stability (Surajit Banerjee et al., 2002).